Cas no 1248138-11-5 (2-[(3-bromophenyl)methoxymethyl]furan)

• Product Name: 2-[(3-bromophenyl)methoxymethyl]furan
• CAS No: 1248138-11-5
• MF: C₁₂H₁₁BrO₂
• MW: 267.118542909622
• MDL: MFCD07782599
• CID: 5206818
• Update Time: 2026-03-06

2-[(3-bromophenyl)methoxymethyl]furan Chemical and Physical Properties

Names and Identifiers

• 3-Bromobenzyl furfuryl ether
• 2-(((3-Bromobenzyl)oxy)methyl)furan
• SB61725
• 2-[(3-bromophenyl)methoxymethyl]furan
• Furan, 2-[[(3-bromophenyl)methoxy]methyl]-

• MDL： MFCD07782599
• Inchi： 1S/C12H11BrO2/c13-11-4-1-3-10(7-11)8-14-9-12-5-2-6-15-12/h1-7H,8-9H2
• InChI Key： SADHLZRXWDIUDS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)COCC1=CC=CO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 187
• XLogP3: 2.9
• Topological Polar Surface Area: 22.4

Additional information on 2-[(3-bromophenyl)methoxymethyl]furan

Introduction to 2-[(3-bromophenyl)methoxymethyl]furan (CAS No: 1248138-11-5)

2-[(3-bromophenyl)methoxymethyl]furan, identified by its Chemical Abstracts Service (CAS) number 1248138-11-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the furan family, characterized by a five-membered heterocyclic ring containing one oxygen atom. The presence of a 3-bromophenyl substituent and a methoxymethyl group introduces unique reactivity and functional properties, making it a valuable intermediate in synthetic chemistry and drug development.

The structural features of 2-[(3-bromophenyl)methoxymethyl]furan make it particularly interesting for medicinal chemists. The bromine atom in the 3-bromophenyl moiety provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures. Additionally, the methoxymethyl group can serve as a protecting group for alcohols or as a leaving group in nucleophilic substitution reactions, enhancing its utility in multi-step synthetic pathways.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from furan-based scaffolds. Furan derivatives have shown promise in various pharmacological applications, including anti-inflammatory, antimicrobial, and anticancer therapies. The compound 2-[(3-bromophenyl)methoxymethyl]furan is being explored as a key intermediate in the synthesis of bioactive molecules that target specific biological pathways. For instance, researchers have investigated its potential role in generating small-molecule inhibitors that interact with enzymes involved in cancer progression or inflammatory responses.

One of the most compelling aspects of 2-[(3-bromophenyl)methoxymethyl]furan is its versatility in medicinal chemistry. The combination of the 3-bromophenyl group and the methoxymethyl moiety allows for diverse chemical modifications, enabling the creation of structurally diverse libraries of compounds for high-throughput screening. This approach has been instrumental in identifying lead candidates with improved pharmacokinetic properties and reduced toxicity. Furthermore, computational modeling studies have suggested that derivatives of this compound may exhibit favorable interactions with biological targets, making them attractive candidates for further optimization.

The synthesis of 2-[(3-bromophenyl)methoxymethyl]furan typically involves multi-step organic transformations starting from readily available precursors. A common synthetic route includes the bromination of an aromatic ring followed by etherification to introduce the methoxymethyl group. Advances in catalytic systems have enabled more efficient and sustainable synthetic methodologies, reducing waste and improving yields. These advancements are crucial for scaling up production while adhering to environmental regulations and ensuring cost-effectiveness.

In academic research, 2-[(3-bromophenyl)methoxymethyl]furan has been utilized to develop novel ligands for metal-organic frameworks (MOFs) and coordination complexes. These materials have applications in catalysis, gas storage, and sensing technologies. The unique electronic properties conferred by the furan ring and substituents make this compound an excellent candidate for designing functional materials with tailored properties. Such research not only expands the chemical toolbox but also contributes to innovations across multiple scientific disciplines.

The pharmaceutical industry has also recognized the potential of 2-[(3-bromophenyl)methoxymethyl]furan as a building block for drug discovery programs. Its structural motifs are reminiscent of known bioactive compounds, suggesting that derivatives may possess similar therapeutic effects with improved efficacy or selectivity. Preclinical studies have begun to explore its pharmacological profile, focusing on its interactions with enzymes such as kinases or proteases that play critical roles in disease mechanisms. Early results are promising, indicating that this compound may serve as a foundation for next-generation therapeutics.

From a chemical biology perspective, understanding the reactivity and metabolic fate of 2-[(3-bromophenyl)methoxymethyl]furan is essential for optimizing its use in drug development. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its structure-function relationships. These studies provide critical insights into how the compound behaves within biological systems, guiding efforts to enhance its bioavailability and therapeutic potential.

The future prospects of 2-[(3-bromophenyl)methoxymethyl]furan are bright, with ongoing research aimed at expanding its applications across academia and industry. Collaborative efforts between chemists, biologists, and pharmacologists are expected to yield innovative derivatives with enhanced properties. As synthetic methodologies continue to evolve, the accessibility of this compound will likely increase, fostering further exploration of its potential in drug discovery and material science.